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Compound of Interest

Compound Name: Calcium salicylate

Cat. No.: B213194 Get Quote

An In-depth Technical Guide to Calcium
Salicylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of calcium salicylate, detailing its

chemical structure, physicochemical properties, synthesis, and known biological activities. The

information is intended to support research and development efforts in pharmaceuticals and

other scientific disciplines.

Chemical Structure and Identification
Calcium salicylate is the calcium salt of salicylic acid. Each calcium ion is coordinated with

two salicylate anions.

Chemical Structure:

Key Identifiers:
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Identifier Value

CAS Number 824-35-1[1]

Molecular Formula C₁₄H₁₀CaO₆[2]

Molecular Weight 314.30 g/mol [2]

IUPAC Name calcium;2-hydroxybenzoate[1]

Canonical SMILES
C1=CC=C(C(=C1)C(=O)

[O-])O.C1=CC=C(C(=C1)C(=O)[O-])O.[Ca+2][1]

InChI
InChI=1S/2C7H6O3.Ca/c28-6-4-2-1-3-

5(6)7(9)10;/h21-4,8H,(H,9,10);/q;;+2/p-2[1]

InChIKey VBIGULIJWJPALH-UHFFFAOYSA-L[1]

Physicochemical Properties
A summary of the known physical and chemical properties of calcium salicylate is presented

below.

Property Value Source

Appearance
White to off-white powder or

crystalline solid
[1]

Melting Point 172.00 °C (445.00 K) [1]

Boiling Point 700.00 °C (973.00 K) [1]

Density 1.7000 g/cm³ [1]

Solubility

Moderately soluble in water.

Solubility is influenced by

temperature and pH.

[1]

Experimental Protocols
Synthesis of Calcium Salicylate
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A general method for the synthesis of calcium salicylate involves the reaction of salicylic acid

with a calcium salt, such as calcium hydroxide or calcium carbonate, in an aqueous medium.

For research purposes, a more specialized, solvent-free approach using grindstone

neutralization has been proposed as a green chemistry alternative. This method involves the

direct solid-phase interaction of salicylic acid with a calcium source, like calcium oxide or

carbonate, through mechanical grinding.

Example Laboratory-Scale Synthesis:

Reaction Setup: In a suitable reaction vessel, dissolve salicylic acid in a minimal amount of a

suitable solvent, such as ethanol or water.

Addition of Calcium Source: Stoichiometrically, add a calcium salt (e.g., calcium hydroxide)

to the salicylic acid solution while stirring continuously.

Reaction Conditions: The reaction is typically carried out at room temperature or with gentle

heating to facilitate the dissolution of reactants and the formation of the product.

Product Isolation: The resulting calcium salicylate may precipitate out of the solution. The

precipitate can be collected by filtration.

Purification: The collected solid should be washed with a suitable solvent to remove any

unreacted starting materials and byproducts.

Drying: The purified calcium salicylate is then dried under vacuum to remove any residual

solvent.

Analytical Characterization
Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR spectroscopy can be used to identify the functional groups present in calcium salicylate.

The spectrum is expected to show characteristic absorption bands for the carboxylate group,

the aromatic ring, and the hydroxyl group. The NIST WebBook provides access to an IR

spectrum of calcium salicylate in a mineral oil mull.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H and ¹³C NMR spectroscopy can be employed to elucidate the structure of the salicylate

ligand. While specific spectral data for calcium salicylate is not readily available in public

databases, the spectra would be expected to show signals corresponding to the aromatic

protons and carbons of the salicylate moiety.

Biological Activity and Signaling Pathway
Calcium salicylate has been investigated for its potential anti-cancer properties. A study on

human HT-1080 fibrosarcoma cells demonstrated that calcium salicylate can induce

apoptosis.[4] The proposed mechanism involves the upregulation of pro-apoptotic proteins and

the downregulation of anti-apoptotic proteins.[4]

Apoptosis Induction in HT-1080 Fibrosarcoma Cells
Treatment of HT-1080 cells with calcium salicylate has been shown to lead to an increase in

the expression of p53, p21, and Bax, while decreasing the expression of Bcl-2.[4] This shift in

the balance of pro- and anti-apoptotic proteins promotes programmed cell death.
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Caption: Proposed signaling pathway for calcium salicylate-induced apoptosis in HT-1080

cells.

Applications in Research and Drug Development
Calcium salicylate's biological activities suggest its potential for further investigation in several

areas:
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Oncology: The pro-apoptotic effects of calcium salicylate warrant further studies to evaluate

its efficacy and mechanism of action in various cancer models.

Anti-inflammatory Research: As a salt of salicylic acid, it may possess anti-inflammatory

properties that could be explored for therapeutic applications.[2]

Material Science: Calcium salicylate is used as a detergent and corrosion inhibitor in

lubricating oils and greases.

This technical guide provides a foundational understanding of calcium salicylate. Further

research is necessary to fully elucidate its properties and potential applications, particularly in

the realm of drug development. The provided experimental approaches can serve as a starting

point for more detailed investigations into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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